(2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acid

• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol
• IUPAC Name: 2-[2-oxo-2-(4-phenylmethoxyanilino)ethoxy]acetic acid
• InChI: InChI=1S/C17H17NO5/c19-16(11-22-12-17(20)21)18-14-6-8-15(9-7-14)23-10-13-4-2-1-3-5-13/h1-9H,10-12H2,(H,18,19)(H,20,21)
• InChI Key: OIGMGKYZBIRBPK-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)NC(=O)COCC(=O)O

Description

(2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acid, also known as BOC-L-phenylalanine benzyl ester, is a chemical compound commonly used in scientific research. This compound is a derivative of phenylalanine, an essential amino acid that plays a crucial role in protein synthesis. BOC-L-phenylalanine benzyl ester is primarily used in the synthesis of peptides and proteins, as well as in the study of biochemical and physiological processes.

Mechanism of Action

The mechanism of action of (2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acidalanine benzyl ester is not well understood. However, it is believed that this compound acts as a substrate for enzymes involved in peptide synthesis, such as aminoacyl-tRNA synthetases and peptidyl transferases.
Biochemical and Physiological Effects:
(2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acidalanine benzyl ester has no known biochemical or physiological effects on its own. However, it is an important tool in the study of biochemical and physiological processes, particularly in the synthesis of peptides and proteins.

Advantages and Limitations for Lab Experiments

One advantage of using (2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acidalanine benzyl ester in lab experiments is its high purity and stability. This compound is readily available from commercial sources and can be stored for long periods without degradation. However, one limitation of using this compound is its relatively high cost compared to other amino acid derivatives.

Future Directions

There are several future directions for the use of (2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acidalanine benzyl ester in scientific research. One area of interest is the development of new methods for the synthesis of peptides and proteins using this compound. Another area of interest is the study of the biochemical and physiological effects of peptides and proteins synthesized using (2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acidalanine benzyl ester. Finally, there is potential for the use of (2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acidalanine benzyl ester in the development of new drugs and therapeutics based on peptides and proteins.

Synthesis Methods

(2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acidalanine benzyl ester can be synthesized through a multi-step process involving several chemical reactions. The first step involves the protection of the carboxyl group of L-phenylalanine with a BOC (tert-butyloxycarbonyl) group. This is followed by the protection of the amino group with a benzyl group. The final step involves the esterification of the carboxyl group with benzyl alcohol using a coupling agent such as DCC (dicyclohexylcarbodiimide).

Scientific Research Applications

(2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acidalanine benzyl ester is widely used in scientific research for the synthesis of peptides and proteins. This compound is commonly used as a building block in solid-phase peptide synthesis, a technique used to synthesize peptides in a stepwise manner on a solid support. (2-{[4-(Benzyloxy)phenyl]amino}-2-oxoethoxy)acetic acidalanine benzyl ester is also used in the synthesis of cyclic peptides and peptidomimetics, compounds that mimic the structure and function of peptides.